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Compound of Interest

Compound Name:
(3-

Glycidyloxypropyl)triethoxysilane

Cat. No.: B1220607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Glycidyloxypropyl)triethoxysilane (GLYEO), identified by CAS number 2602-34-8, is a

versatile organosilane coupling agent. Its bifunctional nature, featuring a reactive epoxy group

and hydrolyzable ethoxysilane groups, allows it to act as a molecular bridge between inorganic

substrates and organic polymers. This unique characteristic makes it a valuable tool in a wide

array of applications, including the surface modification of materials for biomedical devices, the

functionalization of nanoparticles for drug delivery systems, and the enhancement of adhesion

in composite materials. This guide provides a comprehensive overview of the technical data,

experimental applications, and reaction mechanisms of GLYEO.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of (3-
Glycidyloxypropyl)triethoxysilane.
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Identifier Value Reference

CAS Number 2602-34-8 [1][2]

Molecular Formula C12H26O5Si [1][2][3]

Molecular Weight 278.42 g/mol [1][2][3]

Synonyms

GLYEO, 3-(2,3-

Epoxypropyloxy)propyltriethox

ysilane

[1][3]

InChI Key
JXUKBNICSRJFAP-

UHFFFAOYSA-N
[4]

SMILES
CCO--INVALID-LINK--

(OCC)OCC
[4]

Property Value Reference

Appearance Colorless to pale yellow liquid

Density 1.004 g/mL at 20 °C [1][5]

Boiling Point 124 °C at 3 mmHg [6]

Flash Point 144 °C [1][6]

Refractive Index 1.425 - 1.427 at 20 °C [5][6]

Viscosity ~3 cSt at 25 °C [6]

Solubility

Reacts slowly with water.

Soluble in many organic

solvents.

[6]

Spectroscopic Data
While a comprehensive, publicly available dataset of spectra for (3-
Glycidyloxypropyl)triethoxysilane is limited, data for the closely related (3-

Glycidyloxypropyl)trimethoxysilane (GPTMS) is more accessible and provides valuable insights

into the expected spectral features.
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Spectroscopy
Key Features (of the

analogous GPTMS)
Reference

FTIR (cm⁻¹)

~2940 (C-H stretch), ~1255

(epoxy ring), ~1100 (Si-O-C),

~910 (epoxy ring), ~850 (Si-O)

[1][7]

¹H NMR (ppm)

Chemical shifts corresponding

to the ethoxy, propyl, and

glycidyl protons are expected.

[8]

¹³C NMR (ppm)

Characteristic peaks for the

carbons of the ethoxy, propyl,

and glycidyl groups are

expected.

[9][10]

Mass Spectrometry

The mass spectrum would

show the molecular ion peak

and fragmentation patterns

corresponding to the loss of

ethoxy and other functional

groups.

[11]

Experimental Protocols
The following are generalized protocols for common applications of (3-
Glycidyloxypropyl)triethoxysilane in a research setting. These protocols are based on

established methods for similar silane coupling agents, particularly the trimethoxy variant, and

may require optimization for specific substrates and applications.

Protocol 1: Surface Modification of Glass Substrates for
Protein Immobilization
This protocol describes the functionalization of glass slides to introduce reactive epoxy groups

on the surface, which can then be used to covalently immobilize proteins or other biomolecules

containing nucleophilic groups (e.g., amines, thiols).

Materials:
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Glass microscope slides

(3-Glycidyloxypropyl)triethoxysilane (GLYEO)

Anhydrous ethanol

Deionized water

Nitrogen gas

Oven

Procedure:

Substrate Cleaning: Thoroughly clean the glass slides by sonicating in a sequence of

deionized water, ethanol, and again in deionized water (15 minutes each). Dry the slides

under a stream of nitrogen gas.

Surface Activation: Activate the surface hydroxyl groups by treating the slides with an oxygen

plasma for 1-2 minutes or by immersing them in a piranha solution (a 3:1 mixture of

concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes. Caution: Piranha

solution is extremely corrosive and reactive. Handle with extreme care in a fume hood. Rinse

the slides extensively with deionized water and dry under nitrogen.

Silanization: Prepare a 1-2% (v/v) solution of GLYEO in anhydrous ethanol. Immerse the

activated glass slides in the silane solution for 1-2 hours at room temperature with gentle

agitation.

Rinsing: Remove the slides from the silane solution and rinse thoroughly with ethanol to

remove any unbound silane.

Curing: Cure the silane layer by baking the slides in an oven at 80-110 °C for 1 hour.

Storage: The epoxy-functionalized slides are now ready for protein immobilization and

should be stored in a desiccator to prevent hydrolysis of the epoxy groups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1220607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Functionalization of Silica Nanoparticles for
Drug Delivery
This protocol outlines a general procedure for modifying the surface of silica nanoparticles with

GLYEO. The resulting epoxy-functionalized nanoparticles can be used to conjugate drugs,

targeting ligands, or other molecules.

Materials:

Silica nanoparticles

(3-Glycidyloxypropyl)triethoxysilane (GLYEO)

Anhydrous toluene or ethanol

Deionized water

Centrifuge

Procedure:

Nanoparticle Dispersion: Disperse the silica nanoparticles in anhydrous toluene or ethanol

via sonication to achieve a uniform suspension.

Silanization: Add a calculated amount of GLYEO to the nanoparticle suspension. A typical

starting point is a 1-5% weight ratio of GLYEO to silica nanoparticles. The optimal ratio

should be determined experimentally.

Reaction: Allow the reaction to proceed for 4-24 hours at room temperature or elevated

temperature (e.g., 50-80 °C) under constant stirring. The reaction should be carried out

under an inert atmosphere (e.g., nitrogen or argon) to minimize premature hydrolysis of the

silane.

Washing: After the reaction, collect the functionalized nanoparticles by centrifugation.

Remove the supernatant and wash the nanoparticles multiple times with the reaction solvent

(toluene or ethanol) to remove excess silane.
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Drying: Dry the functionalized nanoparticles under vacuum. The nanoparticles are now ready

for conjugation with therapeutic agents or other molecules.

Reaction Mechanisms and Workflows
The utility of (3-Glycidyloxypropyl)triethoxysilane as a coupling agent stems from two

primary chemical reactions: the hydrolysis and condensation of the triethoxysilane group and

the subsequent reaction of the epoxy group.

Hydrolysis and Condensation Pathway
The triethoxysilane moiety of GLYEO undergoes hydrolysis in the presence of water to form

reactive silanol groups. These silanol groups can then condense with hydroxyl groups on the

surface of an inorganic substrate (like glass or silica) to form stable covalent siloxane bonds

(Si-O-Si). Alternatively, the silanol groups can self-condense to form a polysiloxane network on

the surface.

(EtO)₃Si-R-Epoxy Hydrolysis
(+ H₂O)

(HO)₃Si-R-Epoxy
(Silanol)

Condensation
(- H₂O)

Self-Condensation
(- H₂O)

Substrate-OH Substrate-O-Si(OH)₂-R-Epoxy

Polysiloxane Network

Click to download full resolution via product page

Caption: Hydrolysis and condensation of GLYEO on a hydroxylated surface.

Epoxy Ring-Opening Reaction Workflow
Once the GLYEO is anchored to the substrate, the terminal epoxy group is available for

reaction with various nucleophiles. A common application is the reaction with amine groups

present in proteins or other biomolecules. This reaction proceeds via a nucleophilic attack on

one of the carbon atoms of the epoxy ring, leading to the opening of the ring and the formation

of a stable covalent bond.
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Surface-Si-R-Epoxy

Ring-Opening Reaction

Nucleophile
(e.g., R'-NH₂)

Surface-Si-R-CH(OH)-CH₂-NH-R'

Click to download full resolution via product page

Caption: Covalent immobilization via epoxy ring-opening reaction.

Safety Information
(3-Glycidyloxypropyl)triethoxysilane should be handled with appropriate safety precautions

in a well-ventilated area.
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Hazard Description
Precautionary

Measures
Reference

Eye Irritation
Causes serious eye

irritation.

Wear protective

eye/face protection. If

in eyes, rinse

cautiously with water

for several minutes.

[1]

Skin Irritation Causes skin irritation.

Wear protective

gloves. Wash skin

thoroughly after

handling.

[1]

Inhalation

Harmful if inhaled.

May cause respiratory

irritation.

Avoid breathing vapor

or mist. Use only

outdoors or in a well-

ventilated area.

[1][5]

Storage
Air and moisture

sensitive.

Store in a cool, dry,

well-ventilated place.

Keep container tightly

closed.

[1]

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[1]

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]
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Applications in Research and Drug Development
The unique properties of (3-Glycidyloxypropyl)triethoxysilane make it a valuable reagent in

several areas of scientific research and drug development:

Biomaterial Surface Modification: GLYEO is used to modify the surfaces of materials like

glass, silica, and titania to immobilize proteins, enzymes, and cells for applications in

biosensors, microarrays, and tissue engineering.

Nanoparticle Functionalization: It is employed to functionalize a variety of nanoparticles (e.g.,

silica, magnetic nanoparticles) to improve their stability, biocompatibility, and to provide a

reactive handle for the attachment of drugs, targeting moieties, and imaging agents for

targeted drug delivery and diagnostics.

Adhesion Promotion: In the field of drug-eluting stents and other implantable devices,

GLYEO can be used to improve the adhesion of drug-containing polymer coatings to the

device surface, ensuring a durable and controlled release of the therapeutic agent.

Composite Materials: It serves as a coupling agent in the fabrication of high-performance

composites, enhancing the interfacial bonding between inorganic fillers and organic polymer

matrices.

Conclusion
(3-Glycidyloxypropyl)triethoxysilane is a powerful and versatile chemical tool for

researchers and professionals in the fields of materials science, biotechnology, and drug

development. Its ability to form stable covalent linkages between disparate materials opens up

a wide range of possibilities for creating advanced functional materials and sophisticated

biomedical devices. A thorough understanding of its chemical properties, reaction mechanisms,

and handling requirements is essential for its effective and safe utilization in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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